Cas no 618-83-7 (5-Hydroxyisophthalic acid)

5-Hydroxyisophthalic acid (CAS 618-83-7) is a dicarboxylic acid derivative featuring a hydroxyl group at the 5-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of high-performance polymers, liquid crystals, and pharmaceutical agents. Its bifunctional carboxyl groups enable efficient polymerization reactions, while the hydroxyl group enhances solubility and reactivity in various solvents. The rigid aromatic structure contributes to thermal and chemical stability, making it suitable for advanced material applications. 5-Hydroxyisophthalic acid is also employed in coordination chemistry as a ligand due to its chelating properties. Its purity and consistent performance are critical for precision-driven industrial and research applications.
5-Hydroxyisophthalic acid structure
5-Hydroxyisophthalic acid structure
Product Name:5-Hydroxyisophthalic acid
CAS No:618-83-7
MF:C8H6O5
MW:182.130242824554
MDL:MFCD00002515
CID:39004
PubChem ID:69257
Update Time:2025-10-08

5-Hydroxyisophthalic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxyisophthalic acid
    • OHIPA
    • 5-HYDROXYBENZENE-1,3-DICARBOXYLIC ACID
    • 5-HYDROXYISOPTHALIC ACID
    • 5-HIPA
    • 5-HYDROXY-1,3-BENZENEDICARBOXYLIC ACID
    • HYDROXYISOPHTHALIC-5 ACID
    • HYDROXYISOPHTHALIC ACID, 5-
    • HYDROXYISOPHTHALIC ACID, 5-(RG)
    • 5-Hydroxy-Isophthalic Acid
    • 5-Oxyisophthalic acid
    • Isophthalic acid, 5-hydroxy-
    • 5-Hydoxyisophthalic acid
    • 1,3-Benzenedicarboxylic acid, 5-hydroxy-
    • 5-Hydroxyisosphthalic acid
    • QNVNLUSHGRBCLO-UHFFFAOYSA-N
    • 95UD7B188K
    • Isophthalic acid, 5-hydroxy- (6CI,7CI,8CI)
    • 5-Hydroxyisophthalicacid
    • AKOS000120371
    • BRN 2693561
    • 618-83-7
    • SY006430
    • DTXSID1060687
    • NSC302088
    • EN300-20270
    • InChI=1/C8H6O5/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,9H,(H,10,11)(H,12,13)
    • QNVNLUSHGRBCLO-UHFFFAOYSA-
    • MFCD00002515
    • FT-0620489
    • 3,5-dicarboxyphenol
    • EINECS 210-565-7
    • STR02376
    • EC 210-565-7
    • W-105086
    • CS-W017132
    • Z104477544
    • 5-Hydroxyisophthalic acid, 97%
    • SCHEMBL139644
    • AC-11758
    • NSC-302088
    • NSC 302088
    • H0794
    • 4-10-00-02098 (Beilstein Handbook Reference)
    • UNII-95UD7B188K
    • NS00042244
    • AM20060693
    • 5-Hydroxyisophthalic Acid,98%
    • CHEBI:229984
    • MDL： MFCD00002515
    • Inchi： 1S/C8H6O5/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,9H,(H,10,11)(H,12,13)
    • InChI Key： QNVNLUSHGRBCLO-UHFFFAOYSA-N
    • SMILES： OC1C=C(C(=O)O)C=C(C(=O)O)C=1
    • BRN： 2693561

Computed Properties

  • Exact Mass: 182.02200
  • Monoisotopic Mass: 182.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 94.8

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u53f6\u72b6\u7ed3\u6676\u3002","dst":"White foliar crystals."},{"src":"2.\u00a0\u00a0\u00a0\u00a0 \u5bc6\u5ea6\uff08g\/mL,25\u2103\uff09","dst":"2. density (g\/ml, 25 \u2103)"}]}
  • Density: 1.3293 (rough estimate)
  • Melting Point: 298-302 °C (lit.)
  • Boiling Point: 516.9°C at 760 mmHg
  • Flash Point: 280.5℃
  • Refractive Index: 1.4330 (estimate)
  • PH: <7 (H2O, 20℃)
  • Solubility: 0.6g/l
  • PSA: 94.83000
  • LogP: 0.78860

5-Hydroxyisophthalic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39-S24/25
  • RTECS：CZ4280000
  • Hazardous Material Identification： Xi
  • TSCA：Yes
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S24/25

5-Hydroxyisophthalic acid Customs Data

  • HS CODE：29182990
  • Customs Data：

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

5-Hydroxyisophthalic acid Pricemore >>

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5-Hydroxyisophthalic acid Production Method

5-Hydroxyisophthalic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:618-83-7)5-Hydroxyisophthalic acid
Order Number:sfd10102
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:618-83-7)5-Hydroxyisophthalic acid
Order Number:LE5128;LE9107;LE5682482
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:618-83-7)5-Hydroxyisophthalic acid
Order Number:A833464
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:33
Price ($):230.0
Email:sales@amadischem.com

5-Hydroxyisophthalic acid Related Literature

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618-83-7 (5-Hydroxyisophthalic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:618-83-7)5-Hydroxyisophthalic acid
sfd10102
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:618-83-7)5-Hydroxyisophthalic acid
LE5128;LE9107;LE5682482
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email